2-chloro-N-[4-(1H-pyrrol-1-yl)-1,2,5-oxadiazol-3-yl]benzamide

• IUPAC Name: 2-chloro-N-(4-pyrrol-1-yl-1,2,5-oxadiazol-3-yl)benzamide
• InChI: InChI=1S/C13H9ClN4O2/c14-10-6-2-1-5-9(10)13(19)15-11-12(17-20-16-11)18-7-3-4-8-18/h1-8H,(H,15,16,19)
• InChI Key: REFCNCUMSSQQIV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NC2=NON=C2N3C=CC=C3)Cl
• Molecular Formula: C13H9ClN4O2
• Molecular Weight: 288.69 g/mol

Description

2-chloro-N-[4-(1H-pyrrol-1-yl)-1,2,5-oxadiazol-3-yl]benzamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas. This compound is also known as BAY 36-7620 and has been studied extensively for its mechanism of action, biochemical and physiological effects, and advantages and limitations in lab experiments.

Mechanism of Action

The mechanism of action of 2-chloro-N-[4-(1H-pyrrol-1-yl)-1,2,5-oxadiazol-3-yl]benzamide involves the inhibition of the enzyme cyclooxygenase-2 (COX-2). COX-2 is an enzyme that is involved in the production of prostaglandins, which are known to play a role in inflammation and pain. Inhibition of COX-2 results in a decrease in the production of prostaglandins, leading to a reduction in inflammation and pain.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been reported to have anti-inflammatory and anti-tumor properties. This compound has also been found to have neuroprotective effects and has been investigated for its potential as a therapeutic agent for neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 2-chloro-N-[4-(1H-pyrrol-1-yl)-1,2,5-oxadiazol-3-yl]benzamide in lab experiments include its well-established synthesis method and its potential applications in various areas of scientific research. However, there are also limitations to using this compound in lab experiments, including its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for research on 2-chloro-N-[4-(1H-pyrrol-1-yl)-1,2,5-oxadiazol-3-yl]benzamide. One area of research is the investigation of its potential as a therapeutic agent for neurodegenerative diseases such as Alzheimer's and Parkinson's. Another area of research is the development of more potent and selective COX-2 inhibitors based on the structure of this compound. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in other areas of scientific research.
Conclusion:
In conclusion, this compound is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas. Its well-established synthesis method and potential applications in areas such as anti-inflammatory, anti-cancer, and neurodegenerative diseases make it an attractive compound for further research. However, more research is needed to fully understand its mechanism of action and potential limitations in lab experiments.

Synthesis Methods

The synthesis of 2-chloro-N-[4-(1H-pyrrol-1-yl)-1,2,5-oxadiazol-3-yl]benzamide involves the reaction of 2-chlorobenzoyl chloride with 1H-pyrrole-1-carboxylic acid hydrazide in the presence of triethylamine. The resulting product is then treated with sodium hydroxide to yield the final compound. The synthesis method for this compound is well-established and has been reported in several research articles.

Scientific Research Applications

2-chloro-N-[4-(1H-pyrrol-1-yl)-1,2,5-oxadiazol-3-yl]benzamide has shown potential applications in various areas of scientific research. It has been studied for its anti-inflammatory, anti-cancer, and anti-tumor properties. This compound has also been investigated for its potential as a therapeutic agent for neurodegenerative diseases such as Alzheimer's and Parkinson's.